Cas no 74241-21-7 (methyl [4-(4-chlorophenyl)-2-{[(E)-(4-methoxyphenyl)methylidene]amino}-1,3-thiazol-5-yl]acetate)

• Product Name: methyl [4-(4-chlorophenyl)-2-{[(E)-(4-methoxyphenyl)methylidene]amino}-1,3-thiazol-5-yl]acetate
• CAS No: 74241-21-7
• MF: C₂₀H₁₇ClN₂O₃S
• MW: 400.878582715988
• CID: 1766919
• PubChem ID: 9588282
• Update Time: 2025-04-21

methyl [4-(4-chlorophenyl)-2-{[(E)-(4-methoxyphenyl)methylidene]amino}-1,3-thiazol-5-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl [4-(4-chlorophenyl)-2-{[(E)-(4-methoxyphenyl)methylidene]amino}-1,3-thiazol-5-yl]acetate
• LogP
• methyl 2-[4-(4-chlorophenyl)-2-[(E)-(4-methoxyphenyl)methylideneamino]-1,3-thiazol-5-yl]acetate
• Methyl 4-(p-chlorophenyl)-2-((p-methoxybenzylidene)amino)-5-thiazoleacetate
• 74241-21-7
• 5-Thiazoleacetic acid, 4-(p-chlorophenyl)-2-((p-methoxybenzylidene)amino)-, methyl ester

• Inchi： 1S/C20H17ClN2O3S/c1-25-16-9-3-13(4-10-16)12-22-20-23-19(14-5-7-15(21)8-6-14)17(27-20)11-18(24)26-2/h3-10,12H,11H2,1-2H3/b22-12+
• InChI Key： QCZZVVHKWNTOIR-WSDLNYQXSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(CC(=O)OC)SC(/N=C/C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 400.0648413g/mol
• Monoisotopic Mass: 400.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 89Ų